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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on addressing viscosity increase issues when using the wetting and

dispersing additive, Disperbyk 160.

Troubleshooting Guide
An unexpected increase in viscosity after the addition of Disperbyk 160 is an indication of an

underlying formulation issue, as this additive is designed to reduce viscosity in solvent-borne

systems.[1][2] The following table outlines potential causes and recommended actions to

resolve viscosity-related problems.
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Observation Potential Cause Recommended Solution

Immediate and significant

viscosity increase upon

addition

Incorrect Order of Addition:

Adding Disperbyk 160 before

the resin and solvents are

adequately pre-mixed.

First, pre-mix the resin and

solvents. Then, add Disperbyk

160 under agitation until

uniformly dissolved before

adding the pigments.[3]

Viscosity increase after

pigment addition

Incompatibility with Pigment

Surface Treatment: Some

organic pigments have surface

treatments that can negatively

interact with the additive.[3]

Test the formulation with an

untreated version of the same

pigment to see if the issue

persists.[3]

Interaction with Acidic

Components: Cationic anchor

groups in the additive may

interact with acidic

components in the formulation,

such as acid catalysts in coil

coatings.[4]

Consider using Disperbyk-170

or Disperbyk-174, which have

a different adhesive group

chemistry to avoid this

interaction.[4]

Dosage Outside

Recommended Levels: The

amount of additive required is

highly dependent on the

pigment's particle size and

specific surface area.[3][4]

Determine the optimal dosage

by conducting a ladder study in

the laboratory.[3]

Formation of seeds or gels

Localized High Concentration

of Additive: This can occur if

Disperbyk 160 is not properly

diluted before being added to

the resin.

To prevent seed formation,

dilute Disperbyk 160 to 15%

solids with a suitable solvent

from the formulation before

adding it to the resin.[3]

Gradual viscosity increase

over time (poor storage

stability)

Pigment Re-flocculation:

Insufficient stabilization of the

dispersed pigments can lead

to a gradual increase in

viscosity.

Ensure the correct dosage of

Disperbyk 160 is used for

adequate steric stabilization.[2]

[5] Consider the use of anti-

settling agents like BYK-410 or

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
http://www.infochems.co.kr/chemdb/product_content.asp?product_id=45709
https://mychem.ir/en/material/disperbyk-160/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BYK-430 in the grinding

phase.[6]

Experimental Protocols
1. Determining Optimal Additive Dosage (Ladder Study)

Objective: To identify the optimal concentration of Disperbyk 160 that provides the lowest

viscosity for a given pigment and resin system.

Methodology:

Prepare a series of identical millbase formulations.

Vary the concentration of Disperbyk 160 in each formulation in incremental steps (e.g.,

0.5%, 1.0%, 1.5%, 2.0%, etc., based on pigment weight). Recommended starting dosage

ranges can be found in the product's technical data sheet.[7][8]

Disperse the pigment in each formulation under identical conditions (e.g., same mixing

speed and time).

Measure the viscosity of each sample using a rotational viscometer at a constant

temperature.

Plot a graph of viscosity versus additive concentration to determine the concentration that

results in the minimum viscosity.

2. Viscosity Measurement Protocol

Objective: To obtain consistent and comparable viscosity readings.

Methodology:

Ensure the sample is homogeneous and at a constant, specified temperature before

measurement.
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Use a calibrated rotational viscometer with a spindle appropriate for the expected viscosity

range.

Record the viscosity at a specified shear rate or a series of shear rates to characterize the

flow behavior (e.g., Newtonian, shear-thinning).

Allow the reading to stabilize before recording the value.

Clean the spindle and sample container thoroughly between measurements.

Frequently Asked Questions (FAQs)
Q1: Why is the viscosity of my formulation increasing after adding Disperbyk 160, which is

supposed to be a dispersing agent that reduces viscosity?

A1: Disperbyk 160 is a high molecular weight block copolymer that works by providing steric

stabilization to pigment particles, which prevents flocculation and reduces viscosity.[2][5] An

increase in viscosity suggests an adverse interaction within your system. Common causes

include incorrect order of addition, incompatibility with pigment surface treatments, or

interaction with acidic components in your formulation.[3][4] It is recommended to first pre-mix

your resin and solvents, then add the Disperbyk 160, and finally add the pigment.[3]

Q2: I'm observing the formation of small gels or seeds in my millbase. What could be the

cause?

A2: Seed formation can occur if Disperbyk 160 is not sufficiently diluted before being

incorporated into the resin. To avoid this, it is recommended to dilute the additive to 15% solids

using a solvent from your formulation before adding it to the millbase.[3]

Q3: Can the type of pigment I'm using affect the performance of Disperbyk 160?

A3: Yes, the type of pigment and its surface treatment can significantly influence the

effectiveness of Disperbyk 160.[3] Organic pigments, in particular, may have surface

treatments that can negatively interact with the additive.[3] Additionally, the required dosage of

Disperbyk 160 varies depending on the pigment's specific surface area. For instance, carbon

blacks require a much higher dosage (70-140%) compared to titanium dioxides (5-6%).[7][8]
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Q4: My system contains an acid catalyst. Could this be the source of the viscosity increase?

A4: It is possible. Disperbyk 160 contains cationic anchor groups that can interact with acidic

components, such as acid catalysts. This interaction can lead to an increase in viscosity. For

systems containing acid catalysts, it may be beneficial to evaluate additives from the

Disperbyk-170 family, which utilize a different chemistry for their pigment-affinic groups.[4]

Q5: How do I determine the correct amount of Disperbyk 160 to use in my formulation?

A5: The optimal dosage is dependent on your specific system, particularly the pigment being

used. It is best determined experimentally by conducting a ladder study where you

systematically vary the concentration of the additive and measure the resulting viscosity.[3] The

technical data sheet provides recommended starting ranges for different pigment types.[7]
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Caption: Recommended experimental workflow for incorporating Disperbyk 160.
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Caption: Troubleshooting flowchart for viscosity increase issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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